5-[(4-morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[(4-morpholin-4-yl-3-nitrophenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C15H14N4O6/c20-13-10(14(21)17-15(22)16-13)7-9-1-2-11(12(8-9)19(23)24)18-3-5-25-6-4-18/h1-2,7-8H,3-6H2,(H2,16,17,20,21,22)
• InChI Key: RBOBRXMRTBQGHS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C=C3C(=O)NC(=O)NC3=O)[N+](=O)[O-]
• Molecular Formula: C15H14N4O6
• Molecular Weight: 346.29 g/mol

Description

5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione is a compound with the molecular formula C15H14N4O6 and a molecular weight of 346.299. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C15H14N4O6. The InChI code for a similar compound, 3-morpholino-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one, is 1S/C15H17N3O4/c19-15-14(16-8-10-22-11-9-16)2-1-7-17(15)12-3-5-13(6-4-12)18(20)21/h2-6H,1,7-11H2.

Scientific Research Applications

Potential as a PET Imaging Agent in Parkinson's Disease

One related study involves the synthesis of a compound for potential use as a PET imaging agent for imaging the LRRK2 enzyme in Parkinson's disease. The synthesis process described could serve as a template for designing imaging agents that incorporate similar structural features to the target compound (Wang et al., 2017).

Organic Phosphors for Broadband PL Emission

Another study focuses on the synthesis of organic phosphors with broadband photoluminescence (PL) emission, suggesting potential applications in optoelectronics or as luminescent materials. The pyrimidinetrione core, similar to our compound of interest, plays a crucial role in the emission properties of these materials (Kumar et al., 2014).

Inhibition of Biological Targets

The thieno[3,2-d]pyrimidin-4-yl morpholine derivatives have been explored for their ability to inhibit tumor necrosis factor-alpha and nitric oxide, indicating potential therapeutic applications in inflammation and cancer research. The synthesis methods and biological activities of these compounds could provide insights into the development of new drugs with related structures (Lei et al., 2017).

Development of New Organic Syntheses

Research into the synthesis of new derivatives with morpholine and pyrimidinetrione functionalities highlights the ongoing interest in these compounds for various synthetic applications, potentially leading to new materials or pharmaceuticals (Karimian et al., 2017).